molecular formula C21H25N5O3S2 B299993 2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide

2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide

Cat. No. B299993
M. Wt: 459.6 g/mol
InChI Key: QXEBWQCHPCFOIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide is a chemical compound that has been extensively researched due to its potential applications in various scientific fields. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for use in research and experimentation.

Mechanism of Action

The mechanism of action of 2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, which can lead to a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The compound 2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide has been found to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. It has also been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide in lab experiments is its wide range of biochemical and physiological effects. This makes it a promising candidate for use in various research fields. However, one of the main limitations of using this compound is its complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide. One potential direction is to further investigate its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is to explore its potential applications in the development of new drugs and therapies. Overall, the compound shows great promise for use in scientific research and experimentation.

Synthesis Methods

The synthesis of 2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide is a complex process that involves several steps. The initial step involves the reaction of 4-methyl-5-mercapto-4H-1,2,4-triazole with methyl 4-bromobenzenesulfonate to form 4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazole. This intermediate is then reacted with N-(2-phenylethyl)acetamide to form the final product.

Scientific Research Applications

The compound 2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

properties

Product Name

2-[(4-methyl-5-{[methyl(phenylsulfonyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-phenylethyl)acetamide

Molecular Formula

C21H25N5O3S2

Molecular Weight

459.6 g/mol

IUPAC Name

2-[[5-[[benzenesulfonyl(methyl)amino]methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-phenylethyl)acetamide

InChI

InChI=1S/C21H25N5O3S2/c1-25(31(28,29)18-11-7-4-8-12-18)15-19-23-24-21(26(19)2)30-16-20(27)22-14-13-17-9-5-3-6-10-17/h3-12H,13-16H2,1-2H3,(H,22,27)

InChI Key

QXEBWQCHPCFOIF-UHFFFAOYSA-N

SMILES

CN1C(=NN=C1SCC(=O)NCCC2=CC=CC=C2)CN(C)S(=O)(=O)C3=CC=CC=C3

Canonical SMILES

CN1C(=NN=C1SCC(=O)NCCC2=CC=CC=C2)CN(C)S(=O)(=O)C3=CC=CC=C3

Origin of Product

United States

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